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Compound of Interest

Compound Name: Boc-D-glu-oet dcha

CAS No.: 449171-15-7

Cat. No.: B558527

Get Quote

Boc-D-glu-oet dcha is the dicyclohexylammonium (DCHA) salt of the α-ethyl ester of N-Boc-

protected D-glutamic acid. The DCHA salt form is often preferred as it typically yields a stable,

crystalline solid that is easier to handle and purify compared to the free acid.

It is crucial to note that there can be ambiguity in CAS numbers for such specialized reagents.

Researchers should always verify the identity of the compound with the supplier's

documentation. For the purpose of this guide, we will reference the most commonly cited

information.

Table 1: Physicochemical Properties of Boc-D-glu-oet dcha
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Property Value Source

Chemical Name

(4S)-4-{[(tert-

butoxy)carbonyl]amino}-5-

ethoxy-5-oxopentanoic

acid;dicyclohexylamine

[1]

Synonyms
Boc-Glu-OEt DCHA, Boc-L-

Glutamic Acid Ethyl Ester
[1]

CAS Number 449171-15-7 / 86938-17-2 [2][3]

Molecular Formula C12H21NO6 (Free Acid) [2]

Molecular Weight 275.3 g/mol (Free Acid) [2]

Appearance Solid N/A

Storage Temperature 2-8°C [1]

Section 2: Hazard Identification and Risk
Assessment
While specific toxicological data for Boc-D-glu-oet dcha is limited, a robust safety assessment

can be conducted by analyzing the hazards of its constituent parts and related chemical

structures. The primary hazards are associated with irritation and potential harm if ingested or

inhaled.

The Safety Data Sheet for the closely related N-Boc-L-glutamic acid classifies it with the

following hazards.[4] It is prudent to assume Boc-D-glu-oet dcha carries similar risks.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation

The dicyclohexylamine component is known for its strong, ammoniacal odor and can be

corrosive.[5] Therefore, handling should always be performed in a well-ventilated area to avoid

inhalation of any dust or vapors.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
A proactive approach to safety involves a combination of proper engineering controls and

appropriate personal protective equipment. The causality is clear: minimizing exposure is the

most effective way to prevent adverse health effects.

Engineering Controls
Ventilation: All handling of solid Boc-D-glu-oet dcha and its solutions should be conducted

within a certified chemical fume hood. This is the primary defense against inhaling dust

particles or vapors.

Static Control: While not highly explosive, fine chemical dust can pose an explosion risk. Use

non-sparking tools and prevent electrostatic discharge.[2]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the potential routes of exposure: inhalation, skin contact,

and eye contact.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye Protection
Safety goggles or a face

shield.

Protects against accidental

splashes and airborne dust

particles causing serious eye

irritation. Conforms to OSHA

29 CFR 1910.133 or European

Standard EN166.[6]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact which

can cause irritation.[7] Always

inspect gloves before use and

change them frequently.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
Not required if handled in a

fume hood.

A NIOSH-approved respirator

may be necessary for large

spills or if engineering controls

fail.[8][9]

Experimental Workflow: Weighing and Solubilizing
The following protocol outlines the standard procedure for safely handling the solid reagent.

Step-by-Step Protocol:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

Equilibration: Allow the reagent container to equilibrate to room temperature before opening.

This prevents condensation of atmospheric moisture, which could affect reagent stability.

Weighing: Carefully transfer the desired amount of the solid to a tared weigh boat or vial

using a clean spatula. Avoid creating dust. Perform this task deep within the fume hood.

Solubilization: Add the solvent to the vessel containing the weighed solid. Cap the vessel

and mix by gentle swirling or vortexing until fully dissolved.
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Cleanup: Clean any residual solid from the spatula and weighing area with a damp cloth

(using a compatible solvent). Dispose of all contaminated materials as hazardous waste.

Storage: Tightly seal the main reagent container and return it to the recommended storage

conditions (2-8°C).[1]
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Preparation

Handling in Fume Hood

Final Steps

1. Don PPE

2. Verify Fume Hood

3. Equilibrate Reagent

4. Weigh Solid

5. Add Solvent & Dissolve

6. Clean Work Area

7. Dispose of Waste

8. Store Reagent

Click to download full resolution via product page

Caption: Safe handling workflow for Boc-D-glu-oet dcha.
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Section 4: Storage and Stability
Proper storage is critical for maintaining the chemical integrity of Boc-D-glu-oet dcha.

Temperature: Store refrigerated at 2-8°C.[1]

Atmosphere: Keep the container tightly sealed to protect from moisture and air.

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids, which could

degrade the Boc protecting group or the DCHA salt.[5]

Section 5: Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is essential.

First-Aid Measures
These measures are based on the available Safety Data Sheet.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Consult a doctor.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[2]

Accidental Release Measures
Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[2]
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Collect: Carefully sweep or scoop up the spilled solid material, avoiding dust formation.

Place it into a suitable, labeled, and closed container for disposal.[2]

Decontaminate: Clean the spill area thoroughly.
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Immediate Actions

Containment & Cleanup

Final Steps

Accidental Release

Evacuate Area

Ensure Ventilation

Wear Appropriate PPE

Contain Spill

Collect Material
(Avoid Dust)

Package for Disposal

Decontaminate Area

Incident Reported
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Caption: Emergency response workflow for an accidental spill.
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Section 6: Waste Disposal
Chemical waste must be managed in a way that ensures environmental and personal safety.

The disposal procedure for Boc-D-glu-oet dcha should align with institutional and local

regulations for hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregation: Collect all waste materials contaminated with Boc-D-glu-oet dcha (e.g.,

unused reagent, contaminated gloves, weigh boats, paper towels) in a dedicated, sealed,

and clearly labeled hazardous waste container.

Labeling: The waste container label must include:

The words "Hazardous Waste"

The full chemical name: N-α-(tert-Butoxycarbonyl)-D-glutamic acid-α-ethyl ester

dicyclohexylammonium salt

The associated hazards (e.g., Irritant, Harmful if Swallowed)

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by Environmental Health and Safety (EHS) personnel.

Documentation: Maintain accurate records of the waste generated as required by your

institution.

Never dispose of Boc-D-glu-oet dcha by flushing it down the drain or mixing it with general

laboratory trash.

Conclusion
The safe and effective use of Boc-D-glu-oet dcha in a research setting is predicated on a

foundation of knowledge and adherence to established safety protocols. By understanding its

chemical properties, recognizing its potential hazards, and consistently applying the handling,

storage, and emergency procedures outlined in this guide, researchers can minimize risks and

ensure both personal safety and the integrity of their scientific work.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b558527/docs?utm_src=pdf-body#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/product/b558527/docs?utm_src=pdf-body#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/product/b558527/docs?utm_src=pdf-body#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/product/b558527/docs?utm_src=pdf-body#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Carl ROTH. Safety Data Sheet: D-Glutamic acid. [Link]

ChemAnalyst. Dicyclohexylamine (DCHA): Essential Chemical for Plastic & Rubber

Applications. [Link]

CHEMM. Personal Protective Equipment (PPE). [Link]

U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 86938-17-2 CAS MSDS (BOC-GLU-OET DCHA) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

2. chemicalbook.com [chemicalbook.com]

3. BOC-GLU-OET DCHA | 86938-17-2 [chemicalbook.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. greenchemindustries.com [greenchemindustries.com]

6. fishersci.com [fishersci.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. epa.gov [epa.gov]

To cite this document: BenchChem. [Section 1: Chemical Identity and Physical Properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558527/docs#section-1-chemical-identity-and-
physical-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.carlroth.com/medias/SDB-7879-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTY2ODd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDBlLzkwNzU5NDg1MDMwMDYucGRmfDljYzdkYjMxN2MyZTBlY2Y1ZDEwZDYwMGIyYjI5ZTY5YjYyZGFhMzk3ZWM4YjU3YjM5YjQzMzJjZWMxZGIwZDM
https://www.chemanalyst.com/industry-report/dicyclohexylamine-market-1017
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/product/b558527?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6833291.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6833291.aspx
https://www.chemicalbook.com/msds/boc-d-glu-oet-dcha.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6833291.htm
http://file.medchemexpress.com/batch_PDF/HY-W002169/N-Boc-L-glutamic-acid-SDS-MedChemExpress.pdf
https://www.greenchemindustries.com/entry/221/dicyclohexylamine-(dcha)
https://www.fishersci.com/store/msds?partNumber=AAH5984203&productDescription=N-BOC-L-GLUTAMIC+AC+1-TERT-+1G&vendorId=VN00024248&countryCode=US&language=en
https://pdf.benchchem.com/3045/Safe_Disposal_of_Boc_Ser_OH_DCHA_A_Procedural_Guide.pdf
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/product/b558527/docs#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/product/b558527/docs#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/product/b558527/docs#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/product/b558527/docs#section-1-chemical-identity-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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